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Compound of Interest

Compound Name: Diammonium succinate

Cat. No.: B096961

An In-depth Technical Guide to the Physicochemical Properties of Diammonium Succinate

Introduction

Diammonium succinate, the diammonium salt of succinic acid, is a chemical compound with
applications ranging from organic synthesis to the pharmaceutical and food industries.[1][2][3]
It serves as a chemical intermediate in the manufacturing of lacquers and perfume esters and
is also utilized as a sequestrant, buffer, and neutralizing agent in food products.[2][3] This
document provides a comprehensive overview of the core physicochemical properties of
diammonium succinate, tailored for researchers, scientists, and drug development
professionals. It includes quantitative data, detailed experimental protocols, and visualizations
of key processes involving this compound.

Chemical Identity and Structure

Diammonium succinate is an organic ammonium salt formed from the reaction of succinic
acid with two equivalents of ammonia.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b096961?utm_src=pdf-interest
https://www.benchchem.com/product/b096961?utm_src=pdf-body
https://www.benchchem.com/product/b096961?utm_src=pdf-body
https://www.chembk.com/en/chem/Succinic%20Acid%20Diammonium%20Salt
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1759301.htm
https://en.wikipedia.org/wiki/Ammonium_succinate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1759301.htm
https://en.wikipedia.org/wiki/Ammonium_succinate
https://www.benchchem.com/product/b096961?utm_src=pdf-body
https://www.benchchem.com/product/b096961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

IUPAC Name diazanium;butanedioate

Synonyms A-mmoniu-m succinate, Butanedioic acid,
diammonium salt

CAS Number 2226-88-2, 15574-09-1

Molecular Formula C4aH12N204

Molecular Weight 152.15 g/mol

InChl Key NHIPVZLSLOHJDM-UHFFFAOYSA-N

SMILES C(CC(=0)[O-])C(=0)[O-].[INH4+].[NH4+]

Physicochemical Properties

The physical and chemical characteristics of diammonium succinate are summarized below.

These properties are crucial for its handling, application, and process development.

Property Value
Colorless crystals or white to off-white
Appearance ,
crystalline powder
Melting Point 163.0°C to 167.0°C
Boiling Point 236.1°C at 760 mmHg
Density 1.601 g/cm3
- Soluble in water. Soluble in DMSO at 5 mg/mL
Solubility ) ]
with warming and heat to 60°C.
The parent compound, succinic acid, has a
K pKal of 4.21. As a salt of a weak acid and weak
pKa

base, the pH of an aqueous solution will be near
neutral.
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Note on Melting Point: There is a significant discrepancy in the reported melting point, with one
source citing a value of 730°C. This is considered an outlier and likely erroneous, as organic
ammonium salts typically decompose at much lower temperatures. The range of 163-167°C is
more consistent with the expected thermal stability of this compound.

Thermodynamic Properties

Property Value Conditions

Solid Phase Heat Capacity Mean value from 0 to 100°C
. 258.2 J/mol-K

(Cp,solid) (273.15t0 373.15K)

Experimental Protocols
Synthesis of Diammonium Succinate

A common laboratory-scale synthesis involves the direct neutralization of succinic acid with an
ammonium source.

Objective: To synthesize diammonium succinate from succinic acid and ammonium
hydroxide.

Materials:

Succinic acid (H2C4H40a4)

Ammonium hydroxide (NH4OH) solution

Deionized water

Crystallizing dish

pH indicator or pH meter

Procedure:

e Dissolve a known quantity of succinic acid in a minimal amount of warm deionized water.

e Slowly add ammonium hydroxide solution to the succinic acid solution while stirring.
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e Monitor the pH of the solution. Continue adding ammonium hydroxide until the pH is
neutralized (pH = 7.0). The reaction is as follows: 2NH4OH + H2C4H404 — (NH4)2C4H404 +
2H20.

o Gently heat the resulting solution to evaporate excess water and concentrate the
diammonium succinate solution.

» Allow the concentrated solution to cool slowly at room temperature.
e Colorless crystals of diammonium succinate will form.

e Collect the crystals by filtration and dry them in a desiccator.

Purity Analysis by Perchloric Acid Titration

This method is used to determine the purity (assay) of the synthesized diammonium
succinate.

Objective: To quantify the diammonium succinate content using non-aqueous titration.

Materials:

Diammonium succinate sample

Glacial acetic acid (anhydrous)

Perchloric acid (HCIO4) 0.1 N in acetic acid, standardized

Crystal violet indicator

Procedure:

e Accurately weigh a sample of diammonium succinate and dissolve it in glacial acetic acid.

o Add a few drops of crystal violet indicator to the solution. The initial color will be violet
(basic).

« Titrate the solution with standardized 0.1 N perchloric acid until the color changes to blue-
green (neutral) or yellowish-green (acidic endpoint).
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e The succinate ion, being a base in this non-aqueous system, reacts with the strong acid
titrant (HCIOa).

o Calculate the percentage purity based on the volume of titrant used and the stoichiometry of
the reaction. A typical specification for purity is 95.0% to 105.0%.

Thermal Decomposition Analysis

Thermogravimetric Analysis (TGA) can be employed to study the thermal stability and
decomposition pathway.

Objective: To determine the decomposition temperature and products of diammonium
succinate.

Procedure:
e Place a small, accurately weighed sample of diammonium succinate into a TGA crucible.

e Heat the sample under a controlled atmosphere (e.g., nitrogen for inert conditions or air for
oxidative conditions) at a constant heating rate (e.g., 10 °C/min).

e Record the mass loss as a function of temperature.

e The thermal decomposition of diammonium succinate is known to produce succinimide.
The TGA curve will show a mass loss corresponding to the release of ammonia and water.

o For more detailed analysis, the TGA can be coupled with Fourier Transform Infrared
Spectroscopy (FTIR) or Mass Spectrometry (MS) to identify the evolved gaseous products in
real-time.

Process Visualizations

The following diagrams illustrate key workflows and relationships involving diammonium
succinate.
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Caption: Workflow for the synthesis of diammonium succinate.
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Caption: Thermal decomposition pathway of diammonium succinate.
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Caption: Workflow for producing succinic acid from a DAS broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. chemicalbook.com [chemicalbook.com]

3. Ammonium succinate - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. ["physicochemical properties of diammonium
succinate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096961#physicochemical-properties-of-diammonium-
succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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